Cas no 872862-61-8 (N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 872862-61-8
• MF: C₁₇H₂₃N₃O₅S
• MW: 381.446623086929
• CID: 5509696
• Update Time: 2025-07-09

N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-2-propen-1-yl-N2-[[tetrahydro-3-[(4-methylphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide

• Inchi： 1S/C17H23N3O5S/c1-3-9-18-16(21)17(22)19-12-15-20(10-4-11-25-15)26(23,24)14-7-5-13(2)6-8-14/h3,5-8,15H,1,4,9-12H2,2H3,(H,18,21)(H,19,22)
• InChI Key： JAGDOWUCGVDWCP-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide

Recent Advances in the Study of N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide (CAS: 872862-61-8)

The compound N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(prop-2-en-1-yl)ethanediamide (CAS: 872862-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 872862-61-8, which combines a 1,3-oxazinan-2-ylmethyl scaffold with a tosyl (p-toluenesulfonyl) group and an acrylamide moiety. This combination is believed to confer specific binding properties to biological targets, making it a promising candidate for drug development. Computational modeling and molecular docking studies suggest that the compound may interact with key enzymes involved in inflammatory pathways, particularly those related to cyclooxygenase (COX) inhibition.

In vitro assays have demonstrated moderate to strong inhibitory effects of 872862-61-8 against several cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma. The compound's mechanism of action appears to involve the modulation of apoptosis-related proteins, such as Bcl-2 and caspase-3, although further validation is required. Additionally, preliminary pharmacokinetic studies in rodent models indicate acceptable bioavailability and a half-life of approximately 4.5 hours, suggesting potential for oral administration.

One of the most intriguing aspects of this compound is its dual functionality as both a sulfonamide and an acrylamide derivative. Recent structure-activity relationship (SAR) studies have explored modifications to the oxazinan ring and the prop-2-en-1-yl group, revealing that subtle changes can significantly alter biological activity. For instance, replacing the methyl group on the benzenesulfonyl moiety with halogens has shown to enhance potency against specific targets while maintaining selectivity.

Despite these promising findings, challenges remain in the development of 872862-61-8 as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and synthesis scalability need to be addressed. Current research efforts are focused on optimizing the synthetic route to improve yield and purity, with recent reports achieving an overall yield of 68% through a novel five-step process involving key intermediates like 3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-carbaldehyde.

Looking ahead, the compound's unique chemical structure and preliminary biological data position it as a valuable lead for further investigation. Future research directions may include comprehensive toxicology studies, formulation development, and exploration of combination therapies. The growing body of evidence suggests that 872862-61-8 represents an important addition to the toolkit of medicinal chemists working on novel anti-inflammatory and anticancer agents.